Cas no 1361716-79-1 (2,5-Dichloro-5'-nitro-2'-trifluoromethoxy-biphenyl)

• Product Name: 2,5-Dichloro-5'-nitro-2'-trifluoromethoxy-biphenyl
• CAS No: 1361716-79-1
• MF: C₁₃H₆Cl₂F₃NO₃
• MW: 352.092852115631
• CID: 4996129
• Update Time: 2025-05-28

2,5-Dichloro-5'-nitro-2'-trifluoromethoxy-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloro-5'-nitro-2'-trifluoromethoxy-biphenyl

• Inchi： 1S/C13H6Cl2F3NO3/c14-7-1-3-11(15)9(5-7)10-6-8(19(20)21)2-4-12(10)22-13(16,17)18/h1-6H
• InChI Key： GHCQBHHSRUTCGY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=C(C=CC=1OC(F)(F)F)[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 405
• XLogP3: 5.8
• Topological Polar Surface Area: 55

Additional information on 2,5-Dichloro-5'-nitro-2'-trifluoromethoxy-biphenyl

Comprehensive Analysis of 2,5-Dichloro-5'-nitro-2'-trifluoromethoxy-biphenyl (CAS No. 1361716-79-1)

The compound 2,5-Dichloro-5'-nitro-2'-trifluoromethoxy-biphenyl (CAS No. 1361716-79-1) is a highly specialized biphenyl derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the presence of chloro, nitro, and trifluoromethoxy functional groups, make it a valuable intermediate in the synthesis of complex organic molecules. Researchers and industry professionals frequently search for this compound due to its potential in developing novel drug candidates and crop protection agents.

In recent years, the demand for fluorinated and nitro-substituted biphenyls has surged, driven by their enhanced bioactivity and metabolic stability. The 2,5-Dichloro-5'-nitro-2'-trifluoromethoxy-biphenyl stands out due to its balanced lipophilicity and electronic properties, which are critical for optimizing drug-receptor interactions. This aligns with current trends in precision medicine and sustainable agriculture, where tailored chemical solutions are paramount.

The synthesis of 2,5-Dichloro-5'-nitro-2'-trifluoromethoxy-biphenyl typically involves multi-step reactions, including Ullmann coupling and electrophilic aromatic substitution. Its CAS No. 1361716-79-1 serves as a unique identifier in regulatory and safety documentation, ensuring traceability in global supply chains. Laboratories often inquire about its spectroscopic data (e.g., NMR, IR) and chromatographic purity, which are essential for quality control in R&D.

Environmental and green chemistry considerations are increasingly influencing the use of such compounds. The trifluoromethoxy group, for instance, is studied for its lower environmental persistence compared to traditional halogenated motifs. This resonates with the growing emphasis on eco-friendly chemical design and circular economy principles in the chemical industry.

From a commercial perspective, 2,5-Dichloro-5'-nitro-2'-trifluoromethoxy-biphenyl is often sourced for high-throughput screening libraries. Its modular structure allows for rapid derivatization, addressing the need for diverse chemical space exploration in drug discovery. Patent databases reveal its utility in kinase inhibitor development, a hot topic in oncology research.

Handling and storage recommendations for this compound emphasize anhydrous conditions due to the sensitivity of its nitro group to hydrolysis. Analytical methods like HPLC-MS are commonly employed to monitor its stability, reflecting the industry's focus on robust analytical workflows.

In summary, 2,5-Dichloro-5'-nitro-2'-trifluoromethoxy-biphenyl (CAS No. 1361716-79-1) exemplifies the intersection of structural complexity and functional versatility in modern synthetic chemistry. Its relevance to life sciences and material innovation ensures continued interest from both academic and industrial sectors.